![molecular formula C22H24N2O5S B3406809 ethyl 4-(4-(N,N-diallylsulfamoyl)benzamido)benzoate CAS No. 393838-19-2](/img/structure/B3406809.png)
ethyl 4-(4-(N,N-diallylsulfamoyl)benzamido)benzoate
Overview
Description
Mechanism of Action
The mechanism of action of ethyl 4-(4-(N,N-diallylsulfamoyl)benzamido)benzoate is not fully understood, but it is believed to involve the inhibition of protein-protein interactions. Specifically, this compound has been shown to bind to the bromodomain of BET proteins, preventing them from interacting with other proteins and disrupting their function.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects, including the inhibition of cancer cell growth, antibacterial activity, and the disruption of protein-protein interactions. However, further research is needed to fully understand the effects of this compound on various biological systems.
Advantages and Limitations for Lab Experiments
One advantage of ethyl 4-(4-(N,N-diallylsulfamoyl)benzamido)benzoate is its potential as a chemical probe for studying protein-protein interactions. Additionally, this compound has shown promise as an antibacterial agent and cancer treatment. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
For ethyl 4-(4-(N,N-diallylsulfamoyl)benzamido)benzoate research include further studies on its mechanism of action, potential side effects, and optimization of its synthesis method. Additionally, this compound could be explored for its potential applications in other fields, such as drug discovery and materials science.
Scientific Research Applications
Ethyl 4-(4-(N,N-diallylsulfamoyl)benzamido)benzoate has been studied for its potential applications in various fields, including cancer treatment, antibacterial activity, and as a chemical probe for studying protein-protein interactions. In cancer treatment, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been found to have antibacterial activity against several strains of bacteria, including Staphylococcus aureus and Escherichia coli. This compound has also been used as a chemical probe to study protein-protein interactions, particularly those involving the bromodomain and extraterminal (BET) family of proteins.
properties
IUPAC Name |
ethyl 4-[[4-[bis(prop-2-enyl)sulfamoyl]benzoyl]amino]benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O5S/c1-4-15-24(16-5-2)30(27,28)20-13-9-17(10-14-20)21(25)23-19-11-7-18(8-12-19)22(26)29-6-3/h4-5,7-14H,1-2,6,15-16H2,3H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEIKWTTUTWYPCO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(CC=C)CC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.